Cas no 2601-99-2 (Urea,N,N''-1,3-propanediylbis[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-,dihydrochloride (9CI))

• Product Name: Urea,N,N''-1,3-propanediylbis[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-,dihydrochloride (9CI)
• CAS No: 2601-99-2
• MF: C₂₃H₂₉ClN₈O₂
• MW: 484.981762647629
• CID: 272921
• PubChem ID: 54601323
• Update Time: 2025-04-19

Urea,N,N''-1,3-propanediylbis[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-,dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Urea,N,N''-1,3-propanediylbis[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-,dihydrochloride (9CI)
• 1-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-3-[3-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]propyl]urea,hydrochloride
• HR 2315
• NSC70689
• NSC-70689
• Urea,N''-1,3-propanediylbis[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-,dihydrochloride
• N,N'-Propane-1,3-diylbis{N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea}--hydrogen chloride (1/1)
• DTXSID80713121
• 2601-99-2
• Urea,1'-trimethylenebis[3-(p-2-imidazolin-2-ylphenyl)-, dihydrochloride

• Inchi： 1S/C23H28N8O2.ClH/c32-22(30-18-6-2-16(3-7-18)20-24-12-13-25-20)28-10-1-11-29-23(33)31-19-8-4-17(5-9-19)21-26-14-15-27-21;/h2-9H,1,10-15H2,(H,24,25)(H,26,27)(H2,28,30,32)(H2,29,31,33);1H
• InChI Key： IHKSYGAIHJJYIB-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC1C=CC(=CC=1)C1=NCCN1)NCCCNC(NC1C=CC(=CC=1)C1=NCCN1)=O

Computed Properties

• Exact Mass: 448.23384
• Monoisotopic Mass: 484.2101999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 131.04
• LogP: 2.97810